Cas no 250231-81-3 (Furo[3,2-h]isoquinolin-3(2H)-one, 7-methyl-2-(1-methylethylidene)-)

• Product Name: Furo[3,2-h]isoquinolin-3(2H)-one, 7-methyl-2-(1-methylethylidene)-
• CAS No: 250231-81-3
• MF: C₁₅H₄NO₂
• MW: 230.197763442993
• CID: 1420258
• Update Time: 2024-08-15

Furo[3,2-h]isoquinolin-3(2H)-one, 7-methyl-2-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-h]isoquinolin-3(2H)-one, 7-methyl-2-(1-methylethylidene)-
• TMC 120B

• Inchi： 1S/C15H4NO2/c1-8(2)14-13(17)11-5-4-10-6-9(3)16-7-12(10)15(11)18-14/h4-7H
• InChI Key： YNRWRHYLFWCLHC-UHFFFAOYSA-N
• SMILES： [C]/C(=C1/C(=O)C2C=CC3C(C=2O/1)=CN=C([C])C=3)/[C] |^1:0,15,17|

Computed Properties

• Exact Mass: 239.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• XLogP3: 1.338

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Melting Point: 175-177 °C(Solv: methanol (67-56-1))
• Boiling Point: 417.3±45.0 °C(Predicted)
• PSA: 39.19
• pka: 4.83±0.20(Predicted)